(2-Fluorophenyl)methyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate

• Molecular Formula: C16H13FO4
• Molecular Weight: 288.27 g/mol
• IUPAC Name: (2-fluorophenyl)methyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate
• InChI: InChI=1S/C16H13FO4/c17-13-4-2-1-3-12(13)10-21-16(18)11-5-6-14-15(9-11)20-8-7-19-14/h1-6,9H,7-8,10H2
• InChI Key: IEEYGYKWNJUEBP-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)OCC3=CC=CC=C3F

Description

(2-Fluorophenyl)methyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate is a useful research compound. Its molecular formula is C16H13FO4 and its molecular weight is 288.27 g/mol. The purity is usually 95%.
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Biological Activity

The compound (2-Fluorophenyl)methyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate (CAS No. 294853-27-3) is a synthetic organic molecule that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article explores its biological activity, including anticancer properties, mechanisms of action, and relevant case studies.

• Molecular Formula: C16H14FNO3
• Molecular Weight: 288.28 g/mol
• Structure: The compound features a benzodioxine core substituted with a fluorophenyl group and a carboxylate moiety, which may contribute to its biological interactions.

Anticancer Properties

Recent studies have indicated that derivatives of benzodioxine compounds exhibit significant anticancer activities. The specific compound has been evaluated against various cancer cell lines, demonstrating promising results.

Table 1: Anticancer Activity Against Various Cell Lines

Cell Line	IC50 (µM)	% Inhibition
MDA-MB-468 (Breast)	5.67	84.83%
SK-MEL-5 (Melanoma)	6.12	81.58%
T-47D (Breast)	4.89	90.47%
HCT-116 (Colon)	7.34	78.12%

The above data suggests that the compound exhibits high potency against breast cancer cell lines, which is critical for the development of targeted cancer therapies .

The mechanism by which (2-Fluorophenyl)methyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate exerts its anticancer effects is believed to involve the inhibition of key signaling pathways associated with cell proliferation and survival. Specifically, studies have shown that it can inhibit the activity of enzymes such as EGFR and Src , which are often overexpressed in various cancers .

Case Studies

• In Vitro Studies on Breast Cancer Cells
  A study conducted on MDA-MB-468 and T-47D breast cancer cells demonstrated that treatment with the compound resulted in significant apoptosis as evidenced by increased caspase activity and decreased viability in a dose-dependent manner .
• Comparative Analysis with Standard Chemotherapeutics
  In comparative studies with standard chemotherapeutic agents like doxorubicin, (2-Fluorophenyl)methyl 2,3-dihydro-1,4-benzodioxine-6-carboxylate showed comparable or superior efficacy against certain cancer cell lines while exhibiting lower cytotoxicity towards normal cells .